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Compound of Interest

Compound Name: 6-Chloropyrimidin-2(1H)-one

Cat. No.: B046037

Essential Safety and Disposal Guide for 6-
Chloropyrimidin-2(1H)-one

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for 6-Chloropyrimidin-2(1H)-one, including operational and disposal
plans to ensure laboratory safety and regulatory compliance. The following procedures are
based on best practices for handling similar chlorinated heterocyclic compounds.

Chemical Identifier:

e CAS Number: 80927-55-5[1]

e Molecular Formula: C4H3CIN20][1][2]
e Molecular Weight: 130.53 g/mol [1][2]

Hazard Summary: Based on available data, 6-Chloropyrimidin-2(1H)-one is associated with
the following hazards:

e Harmful if swallowed (H302)[2]

o Causes skin irritation (H315)[2]
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o Causes serious eye irritation (H319)[2]

e May cause respiratory irritation (H335)[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is the first line of defense against
chemical exposure. The following table summarizes the recommended PPE for handling 6-
Chloropyrimidin-2(1H)-one.
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Protection Type Equipment Specifications & Rationale

Tight-sealing safety goggles
are mandatory to protect
against dust particles and
] Safety Goggles and Face )
Eye and Face Protection —_ splashes. A face shield should
ie
be worn over goggles when
there is a risk of significant

splashing.[3][4][5]

Disposable nitrile gloves offer
good short-term protection.[4]
[6] For prolonged contact,
consider more robust gloves
Hand Protection Chemical-Resistant Gloves such as neoprene or butyl
rubber. Always inspect gloves
for integrity before use and
change them immediately

upon contamination.[3][5]

A flame-resistant lab coat
should be worn and fully
buttoned to cover as much

] skin as possible.[3][6] For

Body Protection Laboratory Coat ) ) )

tasks with a higher risk of
splashes, a chemical-resistant
apron over the lab coat is

recommended.

A respirator should be used if
engineering controls like a
fume hood are not available or

) ) NIOSH/MSHA or EN 149 if exposure limits are likely to

Respiratory Protection ]
Approved Respirator be exceeded.[3][5] A

particulate filter is
recommended for handling the

solid compound.
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Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and prevent
contamination.

1. Preparation:

o Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.[3]
» Verify that all necessary PPE is available and in good condition.

e Have a spill kit readily accessible.

2. Handling:

o Wear all required PPE as detailed in the table above before handling the compound.

e Avoid direct contact with skin, eyes, and clothing.[3]

» Do not inhale dust or vapors.[3]

o Use appropriate and clean laboratory equipment (e.g., spatulas, glassware).

3. Storage:

o Store 6-Chloropyrimidin-2(1H)-one in a tightly closed container in a cool, dry, and well-
ventilated area.[3][7] Recommended storage is between 2-8°C in a refrigerator.[1]

4. Post-Handling:
» After handling, thoroughly wash hands and any exposed skin with soap and water.[4]

o Decontaminate the work surface and any equipment used.

Experimental Workflow for Handling 6-Chloropyrimidin-
2(1H)-one
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Caption: Workflow for the safe handling of 6-Chloropyrimidin-2(1H)-one.

Disposal Plan
Proper disposal of 6-Chloropyrimidin-2(1H)-one and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e Solid Waste: Collect any unused or waste 6-Chloropyrimidin-2(1H)-one in a clearly labeled,
sealed, and appropriate hazardous waste container.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and pipette tips, should be considered contaminated and
disposed of in a designated hazardous waste container.[3]
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» Waste Classification: This compound should be treated as halogenated organic waste. It is
crucial to segregate halogenated waste from non-halogenated waste streams.[5]

2. Container Disposal:

o Empty containers that held 6-Chloropyrimidin-2(1H)-one must be triple-rinsed with a
suitable solvent.[5]

e The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste.[5]

 After triple-rinsing and allowing it to dry, and with all labels removed or defaced, the container
may be disposed of as regular trash, depending on institutional policies.[5]

3. Professional Disposal:

» All generated hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal company.

Disposal Decision Pathway
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Caption: Decision pathway for the disposal of 6-Chloropyrimidin-2(1H)-one waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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